Cas no 850567-96-3 (4-(Methoxycarbonylamino)phenylboronic acid)

• Product Name: 4-(Methoxycarbonylamino)phenylboronic acid
• CAS No: 850567-96-3
• MF: C₈H₁₀BNO₄
• MW: 194.980302333832
• MDL: MFCD03788425
• CID: 720011
• PubChem ID: 2773494
• Update Time: 2024-10-26

4-(Methoxycarbonylamino)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-((Methoxycarbonyl)amino)phenyl)boronic acid
• 4-(Methoxycarbonylamino)Benzeneboronic Acid
• [4-(methoxycarbonylamino)phenyl]boronic acid
• 4-(Methoxycarbonylamino)phenylboronic acid
• Carbamic acid,N-(4-boronophenyl)-, C-methyl ester
• C-Methyl N-(4-boronophenyl)carbamate (ACI)
• Carbamic acid, (4-boronophenyl)-, C-methyl ester (9CI)
• (4-[[(Methyloxy)carbonyl]amino]phenyl)boronic acid
• Methyl (4-boronophenyl)carbamate
• 850567-96-3
• DTXSID20378495
• F72789
• (4-((Methoxycarbonyl)amino)phenyl)boronicacid
• AKOS006229214
• MFCD03788425
• 4-[(methoxycarbonyl)amino]phenylboronic acid
• PS-9426
• ROAKVYQVTMOEGR-UHFFFAOYSA-N
• CS-0174639
• SCHEMBL479054
• AB16003
• 4-(methoxycarbonylamino)-phenyl boronic acid
• J-513763
• (4-((methoxycarbonyl)amino)phenyl) boronic acid
• 4-(methoxycarbonylamino)benzene boronic acid

• MDL： MFCD03788425
• Inchi： 1S/C8H10BNO4/c1-14-8(11)10-7-4-2-6(3-5-7)9(12)13/h2-5,12-13H,1H3,(H,10,11)
• InChI Key： ROAKVYQVTMOEGR-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(B(O)O)=CC=1)OC

Computed Properties

• Exact Mass: 195.07000
• Monoisotopic Mass: 195.0702880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.29
• Melting Point: 234-236°C
• Refractive Index: 1.549
• PSA: 78.79000
• LogP: -0.38230

4-(Methoxycarbonylamino)phenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters